Cas no 32902-85-5 (Benzenamine, N-butyl-2,4,6-trinitro-)

Benzenamine, N-butyl-2,4,6-trinitro- structure
32902-85-5 structure
Product Name:Benzenamine, N-butyl-2,4,6-trinitro-
CAS No:32902-85-5
MF:C10H12N4O6
MW:284.225481987
CID:2822306
Update Time:2023-08-07

Benzenamine, N-butyl-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-butyl-2,4,6-trinitro-
    • N-Butyl-2,4,6-trinitrobenzenamine
    • N-(2,4,6-trinitrophenyl)-butylamine
    • Butyl(2,4,6-trinitrophenyl)amineanion
    • Inchi: 1S/C10H12N4O6/c1-2-3-4-11-10-8(13(17)18)5-7(12(15)16)6-9(10)14(19)20/h5-6,11H,2-4H2,1H3
    • InChI Key: LDTHUMAMJMEYMU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NCCCC)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 349
  • XLogP3: 3.2
  • Topological Polar Surface Area: 150
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